N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide

• IUPAC Name: N-butyl-2-[N-(dimethylsulfamoyl)anilino]acetamide
• InChI: InChI=1S/C14H23N3O3S/c1-4-5-11-15-14(18)12-17(21(19,20)16(2)3)13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3,(H,15,18)
• InChI Key: XGCIIMOHKRYDDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)N(C)C
• Molecular Formula: C14H23N3O3S
• Molecular Weight: 313.42 g/mol

Description

N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide, also known as BDP9066, is a small molecule drug that has been studied for its potential therapeutic applications. BDP9066 belongs to the class of sulfonylurea compounds and has been found to exhibit neuroprotective and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide is not fully understood, but it is believed to involve the modulation of multiple signaling pathways in the brain. N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been found to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and anti-inflammatory genes. Additionally, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in the brain.
Biochemical and physiological effects:
N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been found to have a number of biochemical and physiological effects. In animal models of Alzheimer's disease, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been shown to reduce amyloid beta deposition and improve synaptic plasticity. Additionally, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide in lab experiments is its relatively low toxicity. N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been shown to be well-tolerated in animal models, with no significant adverse effects reported. Additionally, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been found to have a long half-life, which may make it suitable for chronic treatment regimens. However, one limitation of using N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide in lab experiments is its relatively low solubility, which may make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide. One area of interest is in the development of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide and its effects on various signaling pathways in the brain. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide in order to optimize its use in clinical settings.
Conclusion:
In conclusion, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide is a promising small molecule drug that has been studied for its potential therapeutic applications in a variety of scientific research areas. N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide exhibits neuroprotective and anti-inflammatory properties and has been found to improve cognitive function in animal models of Alzheimer's disease. While there are some limitations to its use in lab experiments, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has a number of advantages, including its relatively low toxicity and long half-life. Further research is needed to fully understand the potential of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide as a therapeutic agent for neurodegenerative diseases.

Scientific Research Applications

N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been studied for its potential therapeutic applications in a variety of scientific research areas. One of the most promising applications of N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain. Additionally, N~1~-butyl-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide has been shown to improve cognitive function in animal models of Alzheimer's disease.